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Compound of Interest

Compound Name: 10-Methyl-9(10H)-acridone

CAS No.: 719-54-0

Cat. No.: B1207956

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds is a cornerstone of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of 10-Methyl-9(10H)-acridone, a compound utilized in various research

applications. Due to the limited availability of a specific Safety Data Sheet (SDS) for 10-Methyl-
9(10H)-acridone, the following procedures are based on the available safety data for the

closely related parent compound, 9(10H)-Acridone, and established best practices for

laboratory chemical waste management. A thorough risk assessment should always be

conducted by qualified personnel before handling this chemical.

Immediate Safety and Hazard Information
Based on data for 9(10H)-Acridone, researchers should handle 10-Methyl-9(10H)-acridone
with care, assuming it presents similar hazards. These include potential skin, eye, and

respiratory irritation, and it may be harmful if swallowed.[1]

Personal Protective Equipment (PPE): To ensure personal safety, the following PPE should be

worn at all times when handling 10-Methyl-9(10H)-acridone:
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PPE Category Specification

Eye Protection
Chemical safety goggles (European standard -

EN 166)

Hand Protection Protective gloves

Body Protection
Appropriate protective clothing to prevent skin

exposure

Respiratory Protection

Not typically required under normal use with

adequate ventilation. For large quantities or in

emergencies, a NIOSH/MSHA or European

Standard EN 136 approved respirator may be

necessary.

Spill and Contamination Procedures
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Spill Cleanup Protocol:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is significant, evacuate

unnecessary personnel from the immediate vicinity.

Containment: Prevent the further spread of the solid material.

Cleanup: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled

container for disposal.[2] Avoid generating dust.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Waste Disposal: The collected waste and any contaminated cleaning materials must be

disposed of as hazardous waste according to institutional and local regulations.

Step-by-Step Disposal Protocol
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The disposal of 10-Methyl-9(10H)-acridone must be managed in a way that minimizes

environmental impact and adheres to all applicable regulations. Do not allow this chemical to

enter the environment.

Disposal Workflow:

Preparation for Disposal

Waste Collection

Final Disposal

Wear appropriate PPE

Ensure adequate ventilation

Place solid waste in a designated,
labeled hazardous waste container.

Segregate from other chemical waste streams.

Store container in a designated
hazardous waste accumulation area.

Arrange for pickup by a
licensed chemical waste management company.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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